Cas no 2168061-35-4 (3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine)
3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine
- EN300-1461043
- [3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanamine
- 2168061-35-4
-
- Inchi: 1S/C10H18N4/c1-8-9(6-11)7-14(13-8)10-2-4-12-5-3-10/h7,10,12H,2-6,11H2,1H3
- InChI Key: ARLZPJFJIJRLIT-UHFFFAOYSA-N
- SMILES: N1(C=C(CN)C(C)=N1)C1CCNCC1
Computed Properties
- Exact Mass: 194.153146591g/mol
- Monoisotopic Mass: 194.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 55.9Ų
3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1461043-1.0g |
[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanamine |
2168061-35-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1461043-50mg |
[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanamine |
2168061-35-4 | 50mg |
$1344.0 | 2023-09-29 | ||
| Enamine | EN300-1461043-100mg |
[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanamine |
2168061-35-4 | 100mg |
$1408.0 | 2023-09-29 | ||
| Enamine | EN300-1461043-250mg |
[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanamine |
2168061-35-4 | 250mg |
$1472.0 | 2023-09-29 | ||
| Enamine | EN300-1461043-500mg |
[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanamine |
2168061-35-4 | 500mg |
$1536.0 | 2023-09-29 | ||
| Enamine | EN300-1461043-1000mg |
[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanamine |
2168061-35-4 | 1000mg |
$1599.0 | 2023-09-29 | ||
| Enamine | EN300-1461043-2500mg |
[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanamine |
2168061-35-4 | 2500mg |
$3136.0 | 2023-09-29 | ||
| Enamine | EN300-1461043-5000mg |
[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanamine |
2168061-35-4 | 5000mg |
$4641.0 | 2023-09-29 | ||
| Enamine | EN300-1461043-10000mg |
[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanamine |
2168061-35-4 | 10000mg |
$6882.0 | 2023-09-29 |
3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine
Comprehensive Overview of 3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine (CAS No. 2168061-35-4)
The compound 3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine (CAS No. 2168061-35-4) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its distinct piperidine-pyrazole hybrid scaffold makes it a valuable candidate for researchers exploring novel therapeutic agents. The presence of both piperidine and pyrazole moieties in its structure contributes to its potential pharmacological properties, including interactions with central nervous system (CNS) targets and enzyme modulation.
In recent years, the demand for heterocyclic compounds like 3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine has surged due to their versatility in drug design. Researchers are particularly intrigued by its potential applications in addressing neurodegenerative disorders, mood regulation, and pain management. The compound's amine functional group further enhances its ability to form hydrogen bonds, a critical feature for binding to biological targets. This has led to increased searches for "piperidine-pyrazole derivatives" and "CNS-active small molecules" in scientific databases.
From a synthetic chemistry perspective, CAS No. 2168061-35-4 represents a challenging yet rewarding target for optimization. Its multi-ring system requires precise control over reaction conditions to achieve high yields and purity. Recent publications have highlighted innovative routes for its synthesis, often involving catalytic hydrogenation or microwave-assisted reactions. These advancements align with the growing trend toward green chemistry and sustainable synthesis, topics frequently searched by pharmaceutical professionals.
The physicochemical properties of 3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine also merit discussion. With a balanced logP value and moderate water solubility, this compound exhibits favorable drug-like characteristics according to Lipinski's rule of five. These attributes make it a promising lead compound for further structure-activity relationship (SAR) studies, a hot topic in current computational chemistry forums. Notably, its molecular weight and hydrogen bond acceptors/donors fall within optimal ranges for blood-brain barrier penetration, explaining its popularity in neuropharmacology research.
In the context of precision medicine, this compound's potential as a selective receptor modulator has sparked numerous investigations. Its structural similarity to known GPCR ligands suggests possible applications in personalized therapeutics, particularly for conditions requiring tailored dosing regimens. This aligns with frequent search queries about "next-generation neuroactive compounds" and "piperidine-based pharmacophores" in academic literature. Furthermore, its metabolic stability profile makes it a subject of interest for prodrug development strategies.
Quality control and analytical characterization of CAS No. 2168061-35-4 represent another critical area of focus. Advanced techniques such as HPLC-MS and NMR spectroscopy are essential for verifying its purity and structural integrity. The pharmaceutical industry's shift toward quality by design (QbD) principles has increased demand for detailed spectral data and certificates of analysis for such specialized compounds. These aspects frequently appear in searches related to "pharmaceutical reference standards" and "analytical method validation."
Looking ahead, 3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine continues to attract attention in high-throughput screening campaigns. Its privileged structure makes it a valuable scaffold for generating focused libraries in drug discovery programs. The compound's relevance to current research trends is evident from the rising number of patents mentioning "pyrazole-amine derivatives" and "piperidine-containing bioactive molecules." As the scientific community increasingly values molecular diversity, this compound's unique architecture positions it as a key player in future pharmacophore development efforts.
2168061-35-4 (3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)